Cas no 2304-64-5 (Benzo[f]quinolin-3(4H)-one,1-hydroxy-)
2304-64-5 structure
Product Name:Benzo[f]quinolin-3(4H)-one,1-hydroxy-
CAS No:2304-64-5
MF:C13H9NO2
MW:211.216063261032
CID:281821
PubChem ID:54690687
Update Time:2025-04-19
Benzo[f]quinolin-3(4H)-one,1-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[f]quinolin-3(4H)-one,1-hydroxy-
- 1-hydroxy-4H-benzo[f]quinolin-3-one
- 2,4-Dihydroxy-5,6-benzochinolin
- 2,4-Dihydroxy-5,6-benzo-chinolin
- 2,4-Dihydroxybenzochinolin-(5,6)
- 3-hydroxybenzo[f]quinolin-1(4h)-one
- AC1L5X10
- AC1Q6BFN
- AR-1F3689
- Benzo(f)quinoline-1,3-diol
- Benzo[f]quinoline-1,3-diol
- CTK4F0754
- NSC39266
- NSC-39266
- AKOS004909337
- 1-HYDROXYBENZO(F)QUINOLIN-3(4H)-ONE
- 8Q3U1I9L3B
- BENZO(F)QUINOLIN-3(4H)-ONE, 1-HYDROXY-
- UNII-8Q3U1I9L3B
- 2304-64-5
- DTXSID90177593
- NSC 39266
-
- MDL: MFCD02315763
- Inchi: 1S/C13H9NO2/c15-11-7-12(16)14-10-6-5-8-3-1-2-4-9(8)13(10)11/h1-7H,(H2,14,15,16)
- InChI Key: MIYNYVVTPYZTTA-UHFFFAOYSA-N
- SMILES: OC1=CC(NC2C=CC3C=CC=CC=3C=21)=O
Computed Properties
- Exact Mass: 211.06337
- Monoisotopic Mass: 211.063329
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.3
Experimental Properties
- Density: 1.397
- Boiling Point: 411.3°Cat760mmHg
- Flash Point: 202.5°C
- Refractive Index: 1.739
- PSA: 49.33
- LogP: 2.38690
Benzo[f]quinolin-3(4H)-one,1-hydroxy- Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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